Cas no 1235344-22-5 (4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide)

• Product Name: 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• CAS No: 1235344-22-5
• MF: C₂₀H₂₄FN₃O₃
• MW: 373.421268463135
• CID: 5833216
• PubChem ID: 49692953
• Update Time: 2025-11-02

4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(2,5-dimethylfuran-3-carbonyl)amino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-((2,5-dimethylfuran-3-carboxamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• VU0631762-1
• AKOS024492591
• 1235344-22-5
• F5033-7663

• Inchi： 1S/C20H24FN3O3/c1-13-11-18(14(2)27-13)19(25)22-12-15-7-9-24(10-8-15)20(26)23-17-5-3-16(21)4-6-17/h3-6,11,15H,7-10,12H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： PAJMUYYGONTRJZ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(F)C=C2)=O)CCC(CNC(C2C=C(C)OC=2C)=O)CC1

Computed Properties

• Exact Mass: 373.18016980g/mol
• Monoisotopic Mass: 373.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide

Exploring the Potential of 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1235344-22-5): A Comprehensive Overview

In the rapidly evolving field of medicinal chemistry, the compound 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1235344-22-5) has garnered significant attention due to its unique structural features and potential therapeutic applications. This article delves into the chemical properties, synthesis, applications, and emerging trends surrounding this intriguing molecule, while addressing common queries from researchers and industry professionals.

The molecular structure of 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide combines several pharmacologically relevant moieties, including a 2,5-dimethylfuran ring, a piperidine core, and a 4-fluorophenyl group. This combination makes it particularly interesting for drug discovery programs targeting neurological disorders and inflammatory conditions, which are among the most searched topics in pharmaceutical research today.

Recent studies have highlighted the compound's potential as a modulator of specific biological pathways. Researchers investigating CAS 1235344-22-5 have reported promising results in preliminary screenings for conditions related to chronic pain management and neurodegenerative diseases. These findings align with current industry trends toward developing novel small-molecule therapies for challenging medical conditions.

The synthesis of 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide typically involves multi-step organic reactions, with careful attention to the introduction of the formamido linker and the carboxamide functionality. Pharmaceutical chemists often search for optimized synthetic routes to this compound, reflecting the growing demand for efficient production methods of complex drug candidates.

From a physicochemical perspective, CAS 1235344-22-5 demonstrates moderate solubility in common organic solvents, a property that makes it suitable for various formulation approaches. Its molecular weight and lipophilicity parameters fall within desirable ranges for drug-like molecules, as evidenced by computational analyses frequently performed by medicinal chemists.

In the context of current pharmaceutical trends, the structural features of 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide make it a candidate for investigation in targeted drug delivery systems. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for specific molecular interactions, a topic of high interest in modern drug design circles.

Analytical characterization of CAS 1235344-22-5 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography when crystalline forms are obtainable. These methods provide crucial data for quality control and structural verification, addressing common concerns among researchers working with novel chemical entities.

The stability profile of 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide under various conditions has become a subject of investigation, particularly in relation to its potential pharmaceutical applications. Stability studies are among the most frequently searched topics for this class of compounds, reflecting the practical considerations in drug development.

Emerging research directions for CAS 1235344-22-5 include exploration of its potential in combination therapies and as a scaffold for further structural modifications. The compound's modular structure allows for systematic variation, making it attractive for structure-activity relationship studies, a hot topic in contemporary medicinal chemistry research.

From a commercial perspective, the availability of 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide from specialized chemical suppliers has increased in recent years, responding to growing research interest. Market analyses show rising demand for such structurally complex intermediates among pharmaceutical and biotechnology companies.

Regulatory considerations for CAS 1235344-22-5 focus on proper handling procedures and documentation requirements, common concerns for research institutions working with novel chemical entities. While not classified as hazardous under standard protocols, appropriate safety measures are always recommended when handling any laboratory chemicals.

The intellectual property landscape surrounding 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide continues to evolve, with several patent applications citing derivatives of this core structure. This reflects the compound's perceived value in drug discovery programs, a trend monitored closely by industry analysts.

Future research directions for CAS 1235344-22-5 may include detailed pharmacological profiling, formulation optimization, and investigation of potential synergistic effects with other therapeutic agents. These areas represent active fronts in pharmaceutical development and are frequently searched topics among professionals in the field.

In conclusion, 4-{[(2,5-dimethylfuran-3-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1235344-22-5) represents an interesting case study in modern medicinal chemistry, combining structural complexity with therapeutic potential. Its investigation continues to provide valuable insights for researchers addressing some of today's most challenging medical needs.